Cas no 1369403-39-3 (2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1369403-39-3
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6578272
• PubChem ID: 84174564
• Update Time: 2025-10-28

2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol
• EN300-1957911
• 1369403-39-3
• 2-amino-3-[2-chloro-5-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H11ClF3NO/c11-9-2-1-7(10(12,13)14)3-6(9)4-8(15)5-16/h1-3,8,16H,4-5,15H2
• InChI Key： YBFBJFOOWFSJNS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC(CO)N

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol

Professional Introduction to 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1369403-39-3)

2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1369403-39-3, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The molecular structure incorporates several key functional groups, including an amino group, a chloro substituent, and a trifluoromethyl moiety, which contribute to its distinct chemical properties and reactivity.

The significance of this compound lies in its potential utility as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in the side chain enhances its versatility, allowing for further chemical modifications that can lead to the development of novel therapeutic entities. Additionally, the trifluoromethyl group (-CF₃) is known for its ability to improve metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The structural features of 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol make it an intriguing candidate for such applications. For instance, studies have demonstrated its potential role in inhibiting enzymes involved in inflammatory responses and cancer progression. The compound's ability to interact with specific protein targets suggests that it could be developed into a potent therapeutic agent with significant clinical implications.

The chloro substituent in the phenyl ring adds another layer of complexity to the compound's behavior, influencing its electronic properties and reactivity. This feature has been exploited in various synthetic strategies to achieve selective modifications, which is crucial for fine-tuning the pharmacological properties of drug candidates. Researchers have leveraged these characteristics to design derivatives with enhanced efficacy and reduced side effects.

Advances in computational chemistry have further facilitated the exploration of 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol's potential applications. Molecular modeling studies have revealed insights into how this compound might bind to biological targets, providing a rational basis for structure-based drug design. These computational approaches have complemented experimental efforts, enabling scientists to predict and optimize the compound's pharmacokinetic and pharmacodynamic profiles.

The pharmaceutical industry has shown particular interest in compounds with fluorine-containing moieties due to their favorable pharmacological properties. The incorporation of fluorine atoms can modulate lipophilicity, metabolic stability, and immunogenicity, all of which are critical factors in drug development. In this context, 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol stands out as a versatile building block that could be incorporated into diverse drug candidates targeting various diseases.

Recent clinical trials have highlighted the importance of intermediates like 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol in the development of new medications. These trials have demonstrated promising results in preclinical models, suggesting that derivatives of this compound could offer therapeutic benefits across multiple therapeutic areas. The ongoing research efforts aim to translate these findings into clinical practice, paving the way for novel treatments that address unmet medical needs.

The synthesis of 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol involves sophisticated chemical methodologies that require careful optimization to ensure high yields and purity. Modern synthetic techniques, such as catalytic asymmetric reactions and flow chemistry, have been employed to enhance the efficiency of these processes. These advancements not only improve the scalability of production but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The compound's unique structural features also make it an attractive scaffold for developing new materials with specialized applications beyond pharmaceuticals. For example, its ability to form stable complexes with other molecules has been explored in areas such as sensors and catalysts. Such interdisciplinary applications underscore the broad utility of 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-ol and highlight its potential as a multifunctional chemical entity.

In conclusion, 2-amino-3-2-chloro-5-(trifluoromethyl)phenylpropan-1-oL (CAS No. 1369403 -39 -3) represents a significant advancement in medicinal chemistry due to its complex structure and versatile functional groups. Its potential as an intermediate in drug development, coupled with its broad range of applications across different scientific disciplines, positions it as a cornerstone compound in modern chemical research. As ongoing studies continue to uncover new possibilities for this molecule, its importance is likely to grow even further.